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Introduction
Mercury (Hg) is a highly toxic heavy metal that poses significant risks to human health and the

environment. Its detection in environmental matrices is crucial for monitoring and remediation

efforts. Dithizone (diphenylthiocarbazone) has long been established as a sensitive and

selective chromogenic reagent for the determination of trace amounts of mercury.[1] This

application note provides detailed protocols for the spectrophotometric determination of

mercury in various environmental samples using dithizone. The method is based on the

formation of a stable, colored mercury-dithizone complex that can be quantified using UV-Vis

spectrophotometry.[2][3][4]

Principle
Dithizone reacts with mercury(II) ions in a slightly acidic medium to form an orange-colored

chelate complex, mercury(II)-dithizonate.[2][5] This complex exhibits a maximum absorbance at

approximately 488-500 nm, which allows for its quantitative determination.[2][6][7] The

stoichiometric composition of the stable complex is typically 1:2 (mercury:dithizone).[2][3] The

intensity of the color produced is directly proportional to the concentration of mercury in the

sample, following Beer-Lambert's law over a specific concentration range.[2][3][8]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the spectrophotometric

determination of mercury using dithizone as reported in various studies.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
488 - 500 nm [2][6][7]

Linear Range (Beer's Law) 0.1 - 25 µg/mL [2][3]

30 - 280 µg/L [9]

Molar Absorptivity (ε) 2.5 x 10⁴ L mol⁻¹ cm⁻¹ [2][3]

6.88 x 10⁴ M⁻¹ cm⁻¹ (in

chloroform)
[8]

Sandell's Sensitivity 0.015 µg/cm² [2][3]

Limit of Detection (LOD) 7.6 µg/L [9]

0.057 ppb (membrane-based

method)
[5]

Stoichiometry (Hg:Dithizone) 1:2 [2][3]

Reaction Medium Slightly acidic (e.g., H₂SO₄) [2][9]

Solvent for Complex
1,4-Dioxane, Chloroform,

Carbon Tetrachloride
[2][6][8]

Complex Stability Over 24 hours [2][3]

Experimental Protocols
Reagent Preparation

Standard Mercury(II) Stock Solution (100 µg/mL): Dissolve 135 mg of mercuric chloride

(HgCl₂) in 100 mL of 0.1 M hydrochloric acid and dilute to 1000 mL with deionized water.[6]

This solution contains 100 µg of Hg per mL. Working standards can be prepared by serial

dilution of this stock solution.
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Dithizone Solution (0.05% w/v): Dissolve 50 mg of dithizone in 100 mL of a suitable organic

solvent such as carbon tetrachloride or chloroform.[6] This solution should be stored in a

dark, cool place and protected from direct light. A working solution can be prepared by

diluting the stock solution. For instance, diluting 4 mL of the stock to 100 mL with the same

solvent.[6]

Sulphuric Acid (H₂SO₄) Solution (0.2 N): Prepare by diluting concentrated sulfuric acid with

deionized water. The acidity of the reaction mixture is a critical parameter and should be

optimized.[2][9]

Hydroxylamine Hydrochloride Solution (20% w/v): Dissolve 20 g of hydroxylamine

hydrochloride in 100 mL of deionized water. This is used to prevent the oxidation of

dithizone.[6]

Potassium Permanganate Solution (1% w/v): Dissolve 1 g of potassium permanganate in

100 mL of deionized water.

Potassium Iodide Solution (0.2 M): Dissolve 33 g of potassium iodide in distilled water, add

10 mL of hydroxylamine hydrochloride solution, and dilute to 1000 mL.[6]

Sample Preparation
The preparation method will vary depending on the sample matrix.

Collect the water sample in a clean glass bottle.[6]

To a 100 mL aliquot of the sample, add 10 mL of the potassium permanganate solution.[6]

Heat the solution on a steam bath for one hour to ensure the oxidation of all mercury species

to Hg(II).[6]

Cool the solution and add 5 mL of hydroxylamine hydrochloride solution to reduce the

excess permanganate.[6]

Transfer the solution to a 200 mL volumetric flask and dilute to the mark with deionized

water.[6]

Air-dry the soil or sediment sample and sieve it to remove large debris.
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Accurately weigh about 1-2 g of the homogenized sample into a digestion flask.

Add a mixture of concentrated sulfuric and nitric acids (e.g., 1:2 v/v).[6]

Heat the mixture under reflux to digest the sample and release the mercury into the solution.

After cooling, carefully dilute the digest with deionized water and filter to remove any

suspended solids.[6]

Adjust the pH of the filtrate to the optimal range for complex formation.

Analytical Procedure (Spectrophotometric
Measurement)

Transfer a suitable aliquot (containing 5-30 µg of Hg) of the prepared sample solution into a

separatory funnel.[6]

Add 10.0 mL of the dithizone working solution to the separatory funnel.[6]

Shake the funnel vigorously for approximately 60 seconds to allow for the extraction of the

mercury-dithizone complex into the organic phase.[6]

Allow the two phases to separate completely.

Transfer the organic layer (the colored layer) into a second separatory funnel containing 50

mL of distilled water and 2 mL of 3 M sulfuric acid. Shake for about 30 seconds to wash the

extract.[6]

Separate the organic phase and transfer a portion to a 1 cm cuvette.

Measure the absorbance of the solution at the wavelength of maximum absorbance (around

488-500 nm) against a reagent blank.[2][6] The reagent blank is prepared by following the

same procedure but without the mercury-containing sample.

Determine the concentration of mercury in the sample by referring to a calibration curve

prepared using standard mercury solutions.
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Calibration Curve
Prepare a series of standard solutions containing known concentrations of mercury (e.g., 0,

0.5, 1.0, 1.5, 2.0, 2.5, and 3.0 µg/mL) by diluting the stock solution.[6]

To 10.0 mL of each standard solution in a separatory funnel, add 10.0 mL of the dithizone
working solution.[6]

Follow steps 3-7 of the Analytical Procedure for each standard.

Plot a graph of absorbance versus mercury concentration. This should yield a linear

relationship according to Beer's Law.
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Caption: Reaction of Mercury(II) with Dithizone to form a colored complex.
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Experimental Workflow for Mercury Detection
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Caption: General workflow for the spectrophotometric determination of mercury.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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